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Compound of Interest

Compound Name: Trimethylsulfonium chloride

CAS No.: 3086-29-1

Cat. No.: B1249062

Get Quote

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of industrial chemistry, the selection of reagents is a critical decision,

balancing performance, cost, and safety. Trimethylsulfonium chloride (TMSC) is a versatile

reagent with significant applications in methylation and epoxide formation. This guide provides

a comparative analysis of TMSC against common alternatives in these key industrial

processes, supported by available experimental data and detailed methodologies.

Section 1: Trimethylsulfonium Chloride as a
Methylating Agent
Methylation, the addition of a methyl group to a substrate, is a fundamental transformation in

the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Trimethylsulfonium chloride can act as a methylating agent, though it faces competition from

more established reagents.
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The most common alternative to TMSC for industrial methylation is Dimethyl Sulfate (DMS).

While direct comparative studies on the methylation of a single substrate under identical

conditions are not readily available in the literature, a qualitative and cost-based comparison

can be made.

Feature
Trimethylsulfonium
Chloride (TMSC)

Dimethyl Sulfate (DMS)

Reactivity Effective methylating agent.
Highly reactive and efficient

methylating agent.

Substrate Scope
Can methylate a range of

nucleophiles.

Broad substrate scope, widely

used in industry.

Byproducts
Dimethyl sulfide (volatile,

odorous).
Sulfuric acid (corrosive).

Toxicity Toxic. Highly toxic and carcinogenic.

Cost
Generally higher cost per

mole.

Lower cost per mole for

industrial quantities.[1][2][3]

Cost-Effectiveness Analysis:

For large-scale industrial applications, Dimethyl Sulfate is often the more cost-effective

methylating agent due to its lower bulk price and high reactivity, which can lead to shorter

reaction times and higher throughput.[1][2][3] However, the high toxicity and carcinogenicity of

DMS necessitate stringent safety protocols and specialized handling equipment, which can add

to the overall operational cost.

Trimethylsulfonium chloride, while potentially more expensive on a per-kilogram basis, may

offer advantages in specific scenarios where the formation of less corrosive byproducts is

desirable. However, the lack of direct, quantitative performance comparisons in the scientific

literature makes a definitive cost-benefit analysis challenging.
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The following is a representative protocol for the N-methylation of aniline using dimethyl sulfate,

a common industrial process.

Materials:

Aniline

Dimethyl sulfate

30% Sodium hydroxide solution

Water

Benzene (for extraction)

Sulfuric acid

Procedure:

A mixed solution of aniline and water is prepared and cooled to below 10°C.

Dimethyl sulfate is added dropwise to the cooled solution while stirring.

The reaction mixture is stirred for 1 hour at the same temperature.

A 30% sodium hydroxide solution is then added dropwise.

The reaction mixture will separate into two phases. The upper organic phase is collected.

The lower aqueous phase is extracted with benzene.

The benzene is recovered from the extract, and the resulting oil is combined with the

previously collected organic phase. This mixture contains aniline, N-methylaniline, and N,N-

dimethylaniline.

The mixture is treated with sulfuric acid, which causes the unreacted aniline to precipitate as

sulfate crystals, which are then removed by filtration.[4]

Yield:
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Under optimized conditions, this process can achieve a yield of up to 99% for N-methylaniline.

[4]

Reaction Pathway: N-Methylation of Aniline
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Aniline

Intermediate
[C₆H₅NH₂CH₃]⁺ HSO₄⁻

Methylation

Dimethyl Sulfate
(CH₃)₂SO₄

NaOH (aq)

N-Methylaniline

Deprotonation

NaHSO₄ + H₂O
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Ylide Generation

Epoxidation Reaction

Workup & Purification

Trimethylsulfonium
Chloride

Dimethylsulfonium
Methylide (Ylide)

Strong Base
(e.g., NaH)

Betaine Intermediate

Aldehyde or Ketone

Epoxide

Intramolecular SN2

Dimethyl Sulfide

Quenching
(e.g., Water)

Extraction

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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